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Compound of Interest

Compound Name: Perfluoro-tert-butanol

Cat. No.: B1216648

Essential Safety and Handling Guide for
Perfluoro-tert-butanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Perfluoro-tert-butanol (PFTB). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Perfluoro-tert-butanol is a colorless liquid that presents several health hazards.[1] It is
harmful if inhaled, causes serious eye irritation, skin irritation, and may cause respiratory
irritation.[1][2][3][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
Perfluoro-tert-butanol.
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PPE Category

Specification

Rationale

Hand Protection

Wear protective gloves.[1][2]
Viton® or butyl-rubber gloves

are recommended.[1][5]

To prevent skin contact, as
PFTB causes skin irritation.[1]
[2] Always inspect gloves
before use and use proper

removal technique.

Eye/Face Protection

Use chemical safety goggles
and a face shield.[2][5]

To protect against splashes
and vapors, as PFTB can

cause serious eye irritation.[1]

[2](3]

Skin and Body Protection

Wear a lab coat or a chemical-
resistant apron. A complete
suit protecting against
chemicals may be necessary
for large quantities or in case

of spills.[5]

To protect skin from accidental
contact. Contaminated clothing
should be removed
immediately and washed

before reuse.[1]

Respiratory Protection

Use only in a well-ventilated
area or outdoors.[1][3] If
ventilation is inadequate, or for
spill response, wear a NIOSH-

approved respirator.[2][5]

To prevent inhalation of
harmful vapors which can

cause respiratory irritation.[1]

[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is critical for the safe handling of Perfluoro-tert-

butanol.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an emergency eyewash station and safety shower are readily accessible.[2][3]

o Keep the container tightly closed when not in use.[1][2][3][5]
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e Donning PPE:

o Before handling the chemical, put on all required PPE as specified in the table above.
e Handling the Chemical:

o Avoid contact with skin, eyes, and clothing.[5]

o Do not breathe mist, vapors, or spray.[1][2][3]

o Dispense the liquid carefully to avoid splashing.
e Immediate First Aid Measures:

o If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][2]

o In case of skin contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing. Get medical attention.[1][3]

o In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for
at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing.
Get medical attention.[1][3]

o If swallowed: Do NOT induce vomiting. Clean mouth with water and get medical attention.

[1]

Disposal Plan

Proper disposal of Perfluoro-tert-butanol and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste Perfluoro-tert-butanol and any materials used for cleaning up spills (e.g.,
absorbent material) in a suitable, labeled, and closed container for hazardous waste.[5]

o Do not mix with other waste.
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o Disposal of Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable laws and good laboratory practices.

» Final Disposal:

o Dispose of the contents and container at an approved waste disposal plant.[1][3] Follow all
local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Procedures
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Workflow for Safe Handling of Perfluoro-tert-butanol

1. Preparation

Verify Fume Hood Operation

Locate Eyewash & Safety Shower

Gather Required PPE

‘;dling

Don All Required PPE

Handle PFTB in Fume Hood

. Emergency Response

Keep Container Closed

4. Digposal
(1

Collect Waste in Labeled Container

A

Dispose of Contaminated PPE

A

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Safe handling workflow for Perfluoro-tert-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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